Cas no 26494-77-9 (3-Methyl-4-thiomorpholinamine 1,1-Dioxide)

• Product Name: 3-Methyl-4-thiomorpholinamine 1,1-Dioxide
• CAS No: 26494-77-9
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• MDL: MFCD16659988
• CID: 275125
• PubChem ID: 25085699
• Update Time: 2025-06-27

3-Methyl-4-thiomorpholinamine 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

• 4-Thiomorpholinamine,3-methyl-, 1,1-dioxide
• 3-Methyl-4-thiomorpholinamine 1,1-Dioxide
• 3-methyl-1,1-dioxo-1,4-thiazinan-4-amine
• 3-Methyl-4-thiomorph
• 3-METHYL-4-THIOMORPHOLINAMINE 1,1-DIOXIDE,PALE YELLOW SOLID
• 3-METHYLTHIOMORPHOLIN-4-AMINE 1,1-DIOXIDE
• methyl-3 amino-4 thiomorpholine dioxyde-1,1
• 4-amino-3-methyl-1,4-thiazane-1,1-dioxide
• 4-Amino-3-methyl-tetrahydro-1,4-thiazin-1,1-dioxid
• EINECS 247-743-9
• N-amino-3-methyltetrahydrothiazine-1,1-dioxide
• AKOS022504948
• AT22243
• starbld0018928
• 4-Amino-3-methylthiomorpholine 1,1-dioxide
• MFCD16659988
• 26494-77-9
• SCHEMBL4254813
• 4-Thiomorpholinamine, 3-methyl-, 1,1-dioxide
• SY269032
• 3-methyl-1, 1-dioxo-1, 4-thiazinan-4-amine
• J-016451
• DTXSID60949365
• NS00050909
• 4-Amino-3-methyl-1lambda~6~-thiomorpholine-1,1-dione
• FT-0672234
• DB-304762
• PKUNWUDZEDWLDY-UHFFFAOYSA-N

• MDL： MFCD16659988
• Inchi： 1S/C5H12N2O2S/c1-5-4-10(8,9)3-2-7(5)6/h5H,2-4,6H2,1H3
• InChI Key： PKUNWUDZEDWLDY-UHFFFAOYSA-N
• SMILES： S1(CCN(C(C)C1)N)(=O)=O

Computed Properties

• Exact Mass: 164.06200
• Monoisotopic Mass: 164.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 345.4±35.0 °C at 760 mmHg
• Flash Point: 162.7±25.9 °C
• Solubility: Chloroform, Dichloromethane, Methanol
• PSA: 71.78000
• LogP: 0.69800
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Methyl-4-thiomorpholinamine 1,1-Dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on 3-Methyl-4-thiomorpholinamine 1,1-Dioxide

Introduction to 3-Methyl-4-thiomorpholinamine 1,1-Dioxide (CAS No. 26494-77-9)

3-Methyl-4-thiomorpholinamine 1,1-Dioxide, with the CAS number 26494-77-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiomorpholines and is characterized by its unique structural features, including a thiomorpholine ring and a methyl group substitution. The 1,1-dioxide functional group further enhances its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3-Methyl-4-thiomorpholinamine 1,1-Dioxide can be represented as follows: C₅H₁₀NOS₂. The thiomorpholine ring, which is a six-membered heterocyclic compound containing sulfur and nitrogen atoms, imparts unique properties to this molecule. The presence of the 1,1-dioxide group significantly affects the compound's electronic and steric properties, making it an attractive candidate for various applications in drug discovery and development.

In recent years, 3-Methyl-4-thiomorpholinamine 1,1-Dioxide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of antiviral agents. Research has shown that compounds derived from 3-Methyl-4-thiomorpholinamine 1,1-Dioxide exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). This makes it a promising lead compound for the development of new antiviral drugs.

Beyond antiviral applications, 3-Methyl-4-thiomorpholinamine 1,1-Dioxide has also been explored for its potential in the treatment of neurological disorders. Studies have demonstrated that derivatives of this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways. This property could be leveraged to develop novel treatments for conditions like depression and Parkinson's disease.

The synthetic versatility of 3-Methyl-4-thiomorpholinamine 1,1-Dioxide is another factor contributing to its importance in pharmaceutical research. The compound can be synthesized through various routes, including the oxidation of thiomorpholine derivatives and the reaction of thioethers with amines. These synthetic methods allow for the preparation of a wide range of structurally diverse derivatives, each with unique biological activities.

In addition to its medicinal applications, 3-Methyl-4-thiomorpholinamine 1,1-Dioxide has also found use in other areas of chemistry. For instance, it serves as a valuable ligand in coordination chemistry, forming stable complexes with transition metals. These complexes have been studied for their catalytic properties in various organic transformations, such as C-H activation and cross-coupling reactions.

The physicochemical properties of 3-Methyl-4-thiomorpholinamine 1,1-Dioxide, including its solubility in common organic solvents and its thermal stability, make it suitable for use in both laboratory-scale and industrial-scale processes. Its low toxicity profile further enhances its appeal as a safe and effective reagent in chemical synthesis.

In conclusion, 3-Methyl-4-thiomorpholinamine 1,1-Dioxide (CAS No. 26494-77-9) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an invaluable tool for the development of new drugs and materials. As research continues to uncover new applications and derivatives of this compound, its importance is likely to grow even further.